Cas no 296273-25-1 (1H-Benzimidazole, 2-[[(4-bromophenyl)methyl]thio]-)

1H-Benzimidazole, 2-[[(4-bromophenyl)methyl]thio]- structure
296273-25-1 structure
Product Name:1H-Benzimidazole, 2-[[(4-bromophenyl)methyl]thio]-
CAS No:296273-25-1
MF:C14H11BrN2S
MW:319.219540834427
CID:1438832
PubChem ID:680803
Update Time:2025-04-20

1H-Benzimidazole, 2-[[(4-bromophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 2-[[(4-bromophenyl)methyl]thio]-
    • 2-[(4-bromophenyl)methylsulfanyl]-1H-benzimidazole
    • 2-[(4-bromobenzyl)sulfanyl]-1H-benzimidazole
    • CCG-110761
    • AI-204/31718039
    • 296273-25-1
    • 2-((4-Bromobenzyl)thio)-1h-benzo[d]imidazole
    • HS-8512
    • UPCMLD0ENAT0507-2099:001
    • Z19650417
    • AKOS000275731
    • 2-{[(4-bromophenyl)methyl]sulfanyl}-1H-1,3-benzodiazole
    • STK386434
    • DTXSID10350487
    • CS-0270473
    • Inchi: 1S/C14H11BrN2S/c15-11-7-5-10(6-8-11)9-18-14-16-12-3-1-2-4-13(12)17-14/h1-8H,9H2,(H,16,17)
    • InChI Key: SSZXTFFESFXOKA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CSC1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 316.9749
  • Monoisotopic Mass: 317.98263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 25.78
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.